Cas no 2171454-46-7 ((1R,8R)-9,9-dimethyl-4-azatricyclo6.1.1.0,2,6decan-7-one)

• Product Name: (1R,8R)-9,9-dimethyl-4-azatricyclo6.1.1.0,2,6decan-7-one
• CAS No: 2171454-46-7
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 6455533
• PubChem ID: 165842651
• Update Time: 2025-05-20

(1R,8R)-9,9-dimethyl-4-azatricyclo6.1.1.0,2,6decan-7-one Chemical and Physical Properties

Names and Identifiers

• (1R,8R)-9,9-dimethyl-4-azatricyclo6.1.1.0,2,6decan-7-one
• EN300-1652883
• 2171454-46-7
• (1R,8R)-9,9-dimethyl-4-azatricyclo[6.1.1.0,2,6]decan-7-one

• Inchi： 1S/C11H17NO/c1-11(2)8-3-9(11)10(13)7-5-12-4-6(7)8/h6-9,12H,3-5H2,1-2H3/t6?,7?,8-,9+/m1/s1
• InChI Key： LTOPRIXWNLHFAP-YNTFGVKOSA-N
• SMILES： O=C1C2CNCC2[C@H]2C[C@@H]1C2(C)C

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.1Ų

Additional information on (1R,8R)-9,9-dimethyl-4-azatricyclo6.1.1.0,2,6decan-7-one

Chemical Profile of (1R,8R)-9,9-dimethyl-4-azatricyclo6.1.1.0,2,6decan-7-one (CAS No. 2171454-46-7)

(1R,8R)-9,9-dimethyl-4-azatricyclo6.1.1.0,2,6decan-7-one is a complex organic compound with a unique tricyclic structure featuring an azacycloalkane core. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its distinctive molecular architecture and potential biological activities. The CAS number 2171454-46-7 provides a unique identifier for this substance, facilitating its study and application in research and development.

The molecular framework of (1R,8R)-9,9-dimethyl-4-azatricyclo6.1.1.0,2,6decan-7-one consists of a tricyclic system with an azine nitrogen at the 4-position, contributing to its chemical reactivity and potential pharmacological properties. The presence of two methyl groups at the 9-position enhances the steric hindrance around the molecule, which can influence its interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of tricyclic compounds in drug discovery due to their ability to mimic natural product scaffolds and exhibit diverse biological activities. The structural motif of (1R,8R)-9,9-dimethyl-4-azatricyclo6.1.1.0,2,6decan-7-one has been explored for its potential in developing novel therapeutic agents targeting various diseases.

In particular, the azatricyclic core has shown promise in modulating enzyme activity and receptor binding affinity. Researchers have been investigating derivatives of this compound for their potential applications in treating neurological disorders, inflammation, and infectious diseases. The rigid tricyclic structure provides stability while allowing for functional group modifications that can enhance bioavailability and target specificity.

The synthesis of (1R,8R)-9,9-dimethyl-4-azatricyclo6.1.1.0,2,6decan-7-one involves multi-step organic reactions that require careful optimization to achieve high yields and enantioselectivity. The stereochemistry at the 1R and 8R positions is crucial for maintaining the biological activity of the compound. Advanced synthetic methodologies such as asymmetric catalysis and chiral resolution techniques have been employed to produce enantiomerically pure samples for further study.

Biological evaluation of (1R,8R)-9,9-dimethyl-4-azatricyclo6.1.1.0,2,6decan-7-one has revealed intriguing pharmacological profiles in preclinical models. Studies have demonstrated its potential as an inhibitor of certain kinases and enzymes involved in disease pathways. Additionally, the compound has shown modest activity against bacterial strains resistant to conventional antibiotics.

The development of novel drug candidates often involves structural modifications to improve pharmacokinetic properties such as solubility and metabolic stability. Computational modeling techniques have been utilized to predict how changes in the molecular structure of (1R,8R)-9,9-dimethyl-4-azatricyclo6.1.1.0,2,6decan-7-one could affect its biological activity and interaction with target proteins.

Future research directions include exploring the synthesis of analogs with enhanced potency and selectivity using structure-based drug design principles. Collaborative efforts between synthetic chemists and biologists are essential for translating these findings into clinical applications that address unmet medical needs.

The versatility of (1R,8R)-9,9-dimethyl-4-azatricyclo6.1.1.0,2,6decan-7-one as a chemical scaffold underscores its significance in modern drug discovery efforts within the pharmaceutical industry.